Cas no 656254-67-0 (Propanethioic acid, O-propyl ester)
656254-67-0 structure
Product name:Propanethioic acid, O-propyl ester
Propanethioic acid, O-propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanethioic acid, O-propyl ester
- O-propyl propanethioate
- SCHEMBL6219023
- DTXSID10578609
- 656254-67-0
-
- Inchi： InChI=1S/C6H12OS/c1-3-5-7-6(8)4-2/h3-5H2,1-2H3
- InChI Key： LJPQPOPWEZOQGU-UHFFFAOYSA-N
- SMILES： CCCOC(=S)CC
Computed Properties
- Exact Mass: 132.06096
- Monoisotopic Mass: 132.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 70.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.3Ų
Experimental Properties
- PSA: 9.23
Propanethioic acid, O-propyl ester Related Literature
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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3. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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